1-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(3,5-dimethylphenyl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H19ClN2O2/c1-14-10-15(2)12-17(11-14)23-20(25)18-7-5-9-24(21(18)26)13-16-6-3-4-8-19(16)22/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: NIELZFXDYBZEKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3Cl)C
• Molecular Formula: C21H19ClN2O2
• Molecular Weight: 366.8 g/mol

Description

1-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H19ClN2O2 and its molecular weight is 366.85. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic Applications

Compounds structurally related to 1-(2-chlorobenzyl)-N-(3,5-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide have been extensively studied for their spectroscopic properties. Fischer, Fleckenstein, and Hönes (1988) conducted a spectroscopic investigation on dihydronicotinamides, focusing on their conformation, absorption, and fluorescence, which are critical for understanding the electronic properties and potential applications in sensing and molecular electronics (Fischer, Fleckenstein, & Hönes, 1988).

Heterocyclic Chemistry

The field of heterocyclic chemistry has seen the synthesis and study of compounds with similar structures to explore their potential as intermediates in the synthesis of more complex molecules. For example, Kinoshita, Takeuchi, Kondoh, and Furukawa (1989) investigated the ring cleavage reaction of 1,3-oxazine-2,4(3H)-dione derivatives with amines, highlighting the chemical versatility and potential for synthesizing novel heterocyclic compounds (Kinoshita et al., 1989).

Material Science

In material science, the synthesis and characterization of polyamides and polyimides derived from similar compounds have been reported. These materials exhibit unique properties such as high thermal stability and solubility in polar solvents, making them suitable for various applications, including high-performance fibers and films. Liaw, Liaw, and Jeng (1998) synthesized a series of aromatic polyamides and polyimides, demonstrating their potential in creating advanced materials with desirable thermal and mechanical properties (Liaw, Liaw, & Jeng, 1998).

Mechanism of Action

The compound also contains an amide functional group, which could potentially form hydrogen bonds with biological targets, influencing its activity. The presence of chlorophenyl and dimethylphenyl groups could also affect the compound’s lipophilicity, which might influence its absorption, distribution, metabolism, and excretion (ADME) properties .